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Abstract: Strontium chlorate, Sr(ClO₃)₂, is a potent oxidizing agent, recognized primarily for

its application in pyrotechnics to produce a vibrant red flame.[1] While its strong oxidizing

nature suggests potential utility in organic synthesis, a comprehensive review of scientific

literature reveals a conspicuous absence of its use in this field. This document explores the

theoretical potential of strontium chlorate as an oxidizing agent in organic reactions, outlines

its physicochemical properties, and provides extensive safety protocols. The significant

hazards associated with its use, including its explosive potential, likely account for its lack of

adoption in routine organic synthesis, where safer and more selective reagents are preferred.

Physicochemical and Safety Properties
Strontium chlorate is a white, crystalline solid that is highly soluble in water.[1] It is a strong

oxidizer and can form explosive mixtures with combustible materials, ammonium salts,

powdered metals, and other reducing agents.[2] The anhydrous form decomposes at 290°C,

while hydrated forms decompose at 120°C, releasing oxygen.[3]

Table 1: Physicochemical Properties of Strontium Chlorate
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Property Value Reference(s)

Chemical Formula Sr(ClO₃)₂ [3]

Molar Mass 254.51 g/mol [3]

Appearance Colorless or white crystals [3]

Density 3.15 g/cm³ [1][3]

Melting Point

120 °C (hydrates,

decomposes); 290 °C

(anhydrous, decomposes)

[3]

Solubility in water 174.9 g/100 mL at 18 °C [1][3]

Solubility in ethanol
Soluble in dilute ethanol,

insoluble in absolute ethanol
[1][3]

Table 2: Hazard and Safety Information for Strontium Chlorate

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://en.wikipedia.org/wiki/Strontium_chlorate
https://en.wikipedia.org/wiki/Strontium_chlorate
https://en.wikipedia.org/wiki/Strontium_chlorate
https://pubchem.ncbi.nlm.nih.gov/compound/Strontium-chlorate
https://en.wikipedia.org/wiki/Strontium_chlorate
https://en.wikipedia.org/wiki/Strontium_chlorate
https://pubchem.ncbi.nlm.nih.gov/compound/Strontium-chlorate
https://en.wikipedia.org/wiki/Strontium_chlorate
https://pubchem.ncbi.nlm.nih.gov/compound/Strontium-chlorate
https://en.wikipedia.org/wiki/Strontium_chlorate
https://www.benchchem.com/product/b1594936?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Description
Precautionary
Measures

Reference(s)

Oxidizer

Strong oxidizing

agent. May cause or

intensify fire.

Keep away from heat,

sparks, open flames,

and hot surfaces.

Keep away from

combustible materials.

[2][4]

Explosive Risk

May explode from

friction, heat, or

contamination. Forms

explosive mixtures

with organic materials.

Avoid shock, friction,

and heat. Use non-

sparking tools. Store

in a cool, dry, well-

ventilated place.

[1][2][4]

Health Hazards

Harmful if swallowed

or inhaled. Causes

skin and eye irritation.

Wear protective

gloves, clothing, eye

protection, and face

protection. Use only in

a well-ventilated area.

[4][5]

Incompatibilities

Combustible

materials, ammonium

salts, powdered

metals, sulfur, silicon,

strong acids, sulfuric

acid.

Store away from

incompatible

materials.

[2]

Theoretical Applications in Organic Synthesis
While no specific protocols for the use of strontium chlorate in organic synthesis have been

documented in the literature, its properties as a strong oxidizing agent suggest it could

theoretically be used for certain transformations. By analogy with other chlorate salts, potential

applications could include the oxidation of alcohols.

However, the high reactivity and low selectivity of chlorates, combined with the significant

safety risks, make them generally unsuitable for modern organic synthesis where a high degree
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of control is required. Reagents that are safer and offer better selectivity, such as those based

on chromium, manganese, or hypervalent iodine, are overwhelmingly preferred.[6][7][8]

Potential Oxidation Reactions:

Oxidation of Secondary Alcohols to Ketones: Strong oxidants can convert secondary

alcohols to ketones.[7]

Oxidation of Primary Alcohols to Carboxylic Acids: Powerful oxidizing agents typically oxidize

primary alcohols to carboxylic acids, often via an intermediate aldehyde.[6][9]

Due to the lack of empirical data, no specific reaction protocols can be provided. Researchers

considering the use of strontium chlorate for such transformations would need to conduct

extensive small-scale safety testing and optimization, with extreme caution.

Experimental Workflow and Safety Protocols
Given the hazardous nature of strontium chlorate, a stringent and well-defined experimental

workflow is paramount. The following represents a generalized protocol for handling highly

reactive oxidizing agents.
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Preparation and Hazard Assessment

Experiment Execution

Work-up and Disposal

Comprehensive Literature Review
(Focus on Safety Data)

Risk Assessment
(Identify all potential hazards)

Preparation of a Detailed
Standard Operating Procedure (SOP)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat, Face Shield)

Work in a Fume Hood
with a Blast Shield

Use Non-Sparking Tools
and Grounded Equipment

Small-Scale Reaction Only

Controlled Addition of Reagents

Quench Reaction Mixture
(Carefully, with a suitable reducing agent)

Segregate Waste
(Label as 'Hazardous Oxidizer Waste')

Decontaminate Glassware
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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